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Introduction
PFE-360, also known as PF-06685360, is a potent, selective, and orally active inhibitor of

Leucine-Rich Repeat Kinase 2 (LRRK2) with a mean in vivo IC50 of 2.3 nM.[1][2][3] As a brain-

penetrating compound, PFE-360 is a valuable tool for investigating the role of LRRK2 in both

central and peripheral systems, particularly in the context of neurodegenerative diseases like

Parkinson's Disease.[3][4] These application notes provide a comprehensive overview of the

use of PFE-360 in chronic preclinical studies, with a focus on treatment duration, experimental

protocols, and relevant signaling pathways.

Quantitative Data Summary
The following tables summarize the quantitative data from chronic studies involving PFE-360
administration in rodent models.

Table 1: Chronic PFE-360 Administration in Rats
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Parameter Details Reference

Animal Model
Female Sprague Dawley rats

(225-250 g)
[1][2]

Dosage 4 mg/kg and 7.5 mg/kg [1][2]

Administration Oral gavage, twice daily (BID) [1][2][5]

Treatment Duration 10-12 weeks [1][2][5]

Key Findings

- Potent decrease in the

LRRK2-pSer935/total LRRK2

ratio.[1][2]- No significant

adverse effects on terminal

bodyweight.[1][2]- Induced

reversible morphological

changes in the kidney

(darkened kidneys and

accumulation of hyaline

droplets) after 2 weeks, with

partial reversal after a 30-day

treatment-free period.[3][6]- No

evidence of renal tubular injury

or impaired kidney function.[6]

[1][2][3][5][6]

Table 2: Chronic PFE-360 Administration in Mice (In-Diet)
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Parameter Details Reference

Animal Model
Male C57Bl/6J mice and

LRRK2-G2019S mice
[7]

Dosage
0.5, 1, 5, and 15 mg/kg/day (in

diet)
[7]

Administration In-diet [7]

Treatment Duration 7 days and 42 days [7]

Key Findings

- Dose-dependent decrease in

phosphorylated Ser935

LRRK2 levels in the lungs.[7]-

Mild and reversible effects on

lung morphology.

[7]

Signaling Pathway
PFE-360 inhibits the kinase activity of LRRK2. LRRK2 is a complex, multi-domain protein that

plays a role in various cellular processes, including vesicular trafficking and autophagy.[8] A key

downstream signaling event is the phosphorylation of a subset of Rab GTPases.[8]
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Caption: LRRK2 signaling pathway and the inhibitory action of PFE-360.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/SH-SFN-18-chronic-treatment-of-LRRK2-inhibitors-in-diet-produces-an-effect-in-the-lung.pdf
https://www.benchchem.com/product/b15605458/docs?utm_src=pdf-body#pfe-360-application-notes-and-protocols-for-chronic-studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC8392603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8392603/
https://www.benchchem.com/product/b15605458/docs?utm_src=pdf-body-img#pfe-360-application-notes-and-protocols-for-chronic-studies
https://www.benchchem.com/product/b15605458/docs?utm_src=pdf-body#pfe-360-application-notes-and-protocols-for-chronic-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Chronic Oral Gavage Administration in Rats (10-12
weeks)
This protocol is based on studies investigating the long-term effects of PFE-360 on LRRK2

activity and potential toxicity.[1][2][5]

1. Materials:

PFE-360 (PF-06685360)

Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)[2]

Female Sprague Dawley rats (225-250 g)

Oral gavage needles

Standard laboratory equipment for animal housing and care

2. Procedure:

Acclimatization: Acclimatize rats to the housing conditions for at least one week prior to the

start of the experiment.

Dosing Solution Preparation:

Prepare a stock solution of PFE-360 in DMSO.

On each dosing day, prepare the final dosing solution by diluting the stock solution in the

vehicle to achieve the desired concentrations (4 mg/kg and 7.5 mg/kg). The final DMSO

concentration should be kept low (e.g., 10%).

Administration:

Administer PFE-360 or vehicle solution to the rats via oral gavage.

Dosing should be performed twice daily (BID) at approximately 12-hour intervals.
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The volume of administration should be calculated based on the most recent body weight

of each animal.

Monitoring:

Monitor the animals daily for any signs of toxicity or adverse effects.

Record body weights weekly.

Study Duration: Continue the treatment for a period of 10 to 12 weeks.

Endpoint Analysis:

At the end of the treatment period, collect blood and tissues for pharmacokinetic and

pharmacodynamic analysis (e.g., measuring LRRK2-pSer935/total LRRK2 ratio in brain

and peripheral tissues).

Perform histopathological examination of organs of interest, such as the kidneys and

lungs.
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Caption: Experimental workflow for chronic oral gavage administration of PFE-360 in rats.

Chronic In-Diet Administration in Mice (7 and 42 days)
This protocol is adapted from studies assessing the effects of PFE-360 when administered

through the diet.[7]

1. Materials:

PFE-360 (PF-06685360)
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Standard rodent chow

Equipment for incorporating the compound into the diet

Male C57Bl/6J mice or other appropriate strain

Standard laboratory equipment for animal housing and care

2. Procedure:

Diet Preparation:

Calculate the amount of PFE-360 required to achieve the target daily doses (0.5, 1, 5, and

15 mg/kg/day) based on the average daily food consumption of the mice.

Thoroughly mix the calculated amount of PFE-360 with the powdered or pelleted rodent

chow to ensure a homogenous distribution.

Prepare a control diet (vehicle diet) without PFE-360.

Acclimatization and Baseline:

House the mice individually to accurately measure food intake.

Acclimatize the mice to the housing and control diet for a few days before starting the

treatment.

Measure baseline body weight and food consumption.

Treatment:

Provide the mice with ad libitum access to the PFE-360-containing diet or the control diet.

Replace the diet regularly to maintain freshness.

Monitoring:

Measure body weight and food consumption daily or several times a week.
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Study Duration: Continue the treatment for the desired duration (e.g., 7 days or 42 days).

Endpoint Analysis:

At the end of the study, collect plasma and tissues for analysis of PFE-360 concentration

and pharmacodynamic markers (e.g., phosphorylated Ser935 LRRK2 levels in the lungs).

Perform histopathological examination of relevant tissues.
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Caption: Experimental workflow for chronic in-diet administration of PFE-360 in mice.
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Disclaimer
PFE-360 is a research chemical and is intended for laboratory research purposes only. It is not

for human or veterinary use. All experiments should be conducted in accordance with

institutional and national guidelines for the ethical use of animals in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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